PAPEth-d5

• Molecular Formula: C41H74NO8P
• Molecular Weight: 745.0 g/mol
• InChI: InChI=1S/C41H74NO8P/c1-4-7-9-11-13-15-17-19-20-21-22-24-26-28-30-32-34-36-41(44)49-39(38-48-51(45,50-42)47-6-3)37-46-40(43)35-33-31-29-27-25-23-18-16-14-12-10-8-5-2/h13,15,19-20,22,24,28,30,39H,4-12,14,16-18,21,23,25-27,29,31-38,42H2,1-3H3/b15-13-,20-19-,24-22-,30-28-/t39-,51?/m1/s1/i3D3,6D2
• InChIKey: FHWOSERCVLGJMQ-BRMRBPNZSA-N

PAPEth-d5 Internal Standard for LC-MS Quantification

PAPEth-d5 is the deuterium-labeled analog of 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanol (PAPEth), a member of the phosphatidylethanol (PEth) class of abnormal phospholipids formed primarily via transphosphatidylation of phosphatidylcholine (PC) by phospholipase D in the presence of ethanol . As a stable isotope-labeled internal standard (SIL-IS), PAPEth-d5 is specifically designed for the accurate and precise quantification of endogenous PAPEth in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . The incorporation of five deuterium atoms on the ethanol headgroup provides a mass shift of +5 Da relative to the unlabeled analyte, enabling reliable correction for matrix effects and ionization variability, which is essential for clinical and forensic toxicology applications .

✓ Isotope-labeled internal standard (SIL-IS) for LC-MS/MS

✓ Co-elution for matrix effect correction

✓ +5 Da mass shift for specific detection

Why PAPEth-d5 Cannot Be Replaced by Other PEth Standards

Simply substituting a non-deuterated PAPEth standard or a different PEth homolog, such as POPEth-d5, for PAPEth-d5 introduces significant analytical inaccuracies. First, unlabeled PAPEth cannot be distinguished from the endogenous analyte by mass spectrometry, precluding its use as an internal standard. Second, while POPEth-d5 is a viable internal standard for POPEth, its different fatty acyl chain composition (palmitoyl-oleoyl vs. palmitoyl-arachidonoyl) results in distinct chromatographic retention times and, more critically, distinct matrix-induced ionization effects compared to PAPEth [1]. This mismatch can lead to quantification bias for PAPEth when using a non-homologous internal standard, as ionization efficiency in electrospray ionization is highly dependent on the analyte's lipid structure. Therefore, for the accurate and specific measurement of PAPEth, its exact deuterated counterpart, PAPEth-d5, is a non-substitutable requirement for method validation under regulatory guidelines [1].

PAPEth-d5 (This Product)

Unlabeled PAPEth

POPEth-d5

Mass distinction

+5 Da shift

0 Da shift – indistinguishable from analyte

Different mass; distinct retention

Matrix effect correction

Co-elution corrects matrix effects

Cannot be used as ISTD

Mismatched ionization may bias quantification

Regulatory method fit

Meets isotope-dilution criteria

Not suitable

May not meet validation guidelines

• [1] van der Nagel, B. C. H., Wassenaar, S., Bahmany, S., & Koch, B. C. P. (2018). Quantification of Phosphatidylethanols in Whole Blood as a Proxy for Chronic Alcohol Consumption, Using Ultra Performance Convergence Chromatography Tandem Mass Spectrometry. Therapeutic Drug Monitoring, 40(2), 268-275. View Source

PAPEth-d5 Quantitative Performance Evidence

Structural Match for Matrix Effect Correction

Unlike the use of non-homologous internal standards (e.g., POPEth-d5 for PAPEth), PAPEth-d5 co-elutes precisely with its unlabeled analyte, PAPEth. This co-elution ensures that both compounds experience identical matrix-induced ion suppression or enhancement, which is a critical requirement for accurate quantification in LC-MS/MS [1]. This is a class-level inference for SIL-IS usage, directly contrasting with the use of a structural analog like POPEth-d5, which would elute at a different retention time due to its distinct hydrophobicity .

Matrix effect correction

Method context

Co-elutes with PAPEth; corrects >95% matrix effects

Supports co-elution-based matrix effect control

Class-level inference; confirm with specific matrix

Evidence Dimension	Ionization Efficiency Correction
Target Compound Data	Co-elutes with PAPEth; corrects for >95% of matrix effects.
Comparator Or Baseline	POPEth-d5 (non-homologous PEth-d5 internal standard)
Quantified Difference	Potential quantification bias of 10-50% due to differential matrix effects at different retention times.
Conditions	LC-MS/MS analysis of whole blood or other biological matrices.

Why This Matters

Prevents systematic errors in PAPEth quantification, ensuring method accuracy and compliance with FDA and EMA bioanalytical method validation guidelines.

• [1] van der Nagel, B. C. H., Wassenaar, S., Bahmany, S., & Koch, B. C. P. (2018). Quantification of Phosphatidylethanols in Whole Blood as a Proxy for Chronic Alcohol Consumption, Using Ultra Performance Convergence Chromatography Tandem Mass Spectrometry. Therapeutic Drug Monitoring, 40(2), 268-275. View Source

Deuterium Mass Shift for Specific Detection

PAPEth-d5 provides a distinct mass shift of 5.03 Da (calculated) relative to unlabeled PAPEth, which has a monoisotopic mass of 741.5 Da . This mass difference of approximately +5 Da ensures no isotopic overlap between the internal standard and the analyte in the mass spectrometer, a common issue with +3 or +4 deuterated standards. In contrast, the non-deuterated PAPEth analog would have zero mass shift and be indistinguishable from the endogenous analyte .

Mass shift for detection

Reported

+5.03 Da

Enables interference-free MS detection

Calculated from monoisotopic mass; verify instrument-specific resolution

Evidence Dimension	Mass Shift for MS Detection
Target Compound Data	Mass shift of +5.03 Da (from 741.5 to 746.5 Da for the [M-H]- ion).
Comparator Or Baseline	Non-deuterated PAPEth
Quantified Difference	Absolute mass shift of 5 Da; non-deuterated PAPEth has a mass shift of 0 Da.
Conditions	Negative electrospray ionization mass spectrometry.

Why This Matters

Enables selective and sensitive detection of the analyte without interference from the internal standard, a fundamental requirement for accurate quantitation by tandem mass spectrometry.

High Purity Specification for Low Interference

A key differentiator for procurement is the certified purity. PAPEth-d5 from specific vendors is specified with a purity of >98%, as determined by HPLC or GC [1]. In comparison, the non-deuterated PAPEth analog from the same manufacturer is specified with a lower purity threshold of >90% . This higher purity level is critical for an internal standard, as impurities can contribute to background signal, reduce method sensitivity, and compromise the accuracy of quantification at low analyte concentrations.

Purity specification

Specification review

≥98% (HPLC)

Reduces interference risk in trace-level quantification

Supplier CoA; independent lot verification advised

Evidence Dimension	Purity Specification
Target Compound Data	Purity >98% (HPLC).
Comparator Or Baseline	Non-deuterated PAPEth (Purity >90%).
Quantified Difference	At least an 8% absolute increase in purity specification.
Conditions	As specified by the manufacturer's Certificate of Analysis.

Why This Matters

Reduces the risk of unknown impurities interfering with the analytical method, especially in trace-level quantification, thereby improving method robustness and reliability.

• [1] Namiki Shoji Co., Ltd. (n.d.). PAPEth-d5 Product Page. Product Code: HY-146950S. View Source

PAPEth-d5 Application Scenarios

Clinical Biomarker for Chronic Alcohol Consumption

PAPEth-d5 is the optimal internal standard for developing and validating LC-MS/MS methods to quantify PAPEth in whole blood or dried blood spots (DBS). Its exact structural match and mass shift ensure high accuracy (e.g., correlation coefficients >0.995) and precision (e.g., intraday/interday imprecision <15%) required for clinical study applications, as demonstrated in similar PEth assays [1]. This makes it essential for projects monitoring alcohol intake in patients or study cohorts.

Forensic Post-Mortem Alcohol Assessment

In forensic casework, the high specificity and sensitivity enabled by PAPEth-d5 are critical for the unequivocal identification and quantification of PAPEth as a long-term alcohol biomarker in post-mortem blood samples. The use of a matching deuterated internal standard is a cornerstone of forensic method validation, ensuring that results are defensible in legal contexts by compensating for complex matrix effects from decomposed biological specimens [1].

Bioanalytical Method Development for CROs

For contract research organizations (CROs) offering GLP-compliant bioanalytical services, PAPEth-d5 is a required component for method development kits and assay validation protocols involving PAPEth. Its >98% purity specification and defined isotopic purity reduce the variability and troubleshooting associated with using lower-purity internal standards, thereby accelerating method deployment and improving long-term assay robustness [2].

Alcohol-Drug Interaction Studies

Researchers investigating the effect of alcohol consumption on drug metabolism can use PAPEth-d5 in LC-MS/MS assays to accurately quantify PAPEth as a biomarker of alcohol intake. This allows for the correlation of precise alcohol consumption metrics with changes in drug exposure or pharmacodynamic outcomes, leveraging the quantitative accuracy provided by the deuterated internal standard [1].

Application

Selection Property

Validation Focus

Chronic alcohol consumption biomarker research

Structural match for matrix effect correction

Method accuracy and precision in human whole blood research matrices

Forensic alcohol biomarker assessment

Specificity for unequivocal identification

Matrix effect compensation in decomposed biological specimens

Bioanalytical method development and validation

High purity for reduced variability

Long-term assay robustness and reproducibility assessment

Alcohol-drug interaction research

Quantitative accuracy for intake correlation

Correlation of alcohol intake metrics with drug exposure endpoints

• [1] van der Nagel, B. C. H., Wassenaar, S., Bahmany, S., & Koch, B. C. P. (2018). Quantification of Phosphatidylethanols in Whole Blood as a Proxy for Chronic Alcohol Consumption, Using Ultra Performance Convergence Chromatography Tandem Mass Spectrometry. Therapeutic Drug Monitoring, 40(2), 268-275. View Source
• [2] Namiki Shoji Co., Ltd. (n.d.). PAPEth-d5 Product Page. Product Code: HY-146950S. View Source